High density monolayer of diisocyanide on gold surface as a platform of supported Rh-catalyst for selective 1,4-hydrogenation of α,β-unsaturated carbonyl compounds†
Chemical Communications Pub Date: 2014-03-04 DOI: 10.1039/C3CC48181F
Abstract
A high density monolayer of diisocyanide on gold surface was utilized as a platform of supported Rh catalyst for selective 1,4-hydrogenation of α,β-unsaturated carbonyl compounds. The catalyst exhibited high turnover numbers in a range of 50 000 to 150 000 per Rh atom and showed steady catalyst performance over six recycle usages.
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Journal Name：Chemical Communications
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